Cas no 161292-84-8 (tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate)

• Product Name: tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate
• CAS No: 161292-84-8
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• MDL: MFCD34594933
• CID: 5463830
• PubChem ID: 19698368
• Update Time: 2025-10-22

tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate
• Z5089112173
• tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate

• MDL： MFCD34594933
• Inchi： 1S/C13H16N2O5/c1-13(2,3)20-12(17)14-7-9-4-5-11(15(18)19)10(6-9)8-16/h4-6,8H,7H2,1-3H3,(H,14,17)
• InChI Key： LWYRUPFRXLWSSD-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=C(C=O)C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.10592162 g/mol
• Monoisotopic Mass: 280.10592162 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101
• Molecular Weight: 280.28

Additional information on tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate

Introduction to Tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate (CAS No. 161292-84-8)

Tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate, a compound with the chemical identifier CAS No. 161292-84-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a formyl-substituted nitrophenyl moiety, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The carbamate functional group in Tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate plays a crucial role in its biological interactions. Carbamates are known for their ability to act as bioisosteres, replacing other functional groups in drug molecules without significantly altering their overall pharmacological profile. This property makes them highly sought after in medicinal chemistry for optimizing drug candidates. The tert-butyl group, on the other hand, enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability, critical factors for effective drug delivery.

Recent advancements in pharmaceutical research have highlighted the importance of nitroaromatic compounds in the development of novel therapeutics. The nitrophenyl moiety in Tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate introduces a region of high electron density, which can participate in various chemical reactions and interactions. This feature has been exploited in the synthesis of bioactive molecules targeting specific enzymatic pathways and cellular processes. For instance, nitroaromatics have shown promise in the development of antitumor agents due to their ability to induce oxidative stress and modulate signaling pathways involved in cancer cell proliferation.

The formyl group present in this compound is another key feature that contributes to its reactivity and potential applications. The formyl group can undergo condensation reactions with various nucleophiles, including amines and alcohols, to form more complex derivatives. These derivatives can be further functionalized to produce novel compounds with enhanced biological activities. In particular, formyl-substituted nitroaromatics have been investigated for their potential as antimicrobial agents, as they can disrupt bacterial cell wall synthesis and interfere with essential metabolic processes.

In the context of current research, Tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate has been explored as a building block for synthesizing more sophisticated drug molecules. Its structural versatility allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For example, researchers have utilized this compound to develop inhibitors targeting enzymes involved in inflammation and pain management. The ability to modify both the carbamate and nitrophenyl moieties provides a scaffold for creating molecules with tailored activities, making this compound a valuable asset in drug discovery programs.

The synthesis of Tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group typically involves an acylation reaction followed by hydrolysis or decarboxylation steps. The formylation of the nitrophenyl ring is achieved through Vilsmeier-Haack formylation or similar methods that ensure high regioselectivity and yield. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity for pharmaceutical applications.

From a medicinal chemistry perspective, Tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate represents an important example of how structural modifications can lead to novel therapeutic agents. Its combination of lipophilic and polar functional groups makes it an ideal candidate for further derivatization into drugs with improved solubility and target specificity. Additionally, its role as an intermediate in synthesizing more complex molecules underscores its significance in industrial-scale pharmaceutical production.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. For instance, derivatives of Tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate have been investigated for their herbicidal properties due to their ability to disrupt plant growth regulators. Similarly, their unique electronic properties make them candidates for use in organic electronics and optoelectronic devices.

In conclusion, Tert-butyl N-(3-formyl-4-nitrophenyl)methylcarbamate (CAS No. 161292-84-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for nitroaromatic compounds, this compound is poised to play an increasingly important role in drug discovery and development.